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Compound of Interest

Compound Name: SC-560

Cat. No.: B1680875 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the disposal of

SC-560, a potent and selective COX-1 inhibitor.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle SC-560 with appropriate

personal protective equipment (PPE). According to safety data sheets, recommended PPE

includes protective gloves, clothing, and eye/face protection.[1] In case of accidental release,

avoid dust formation and breathing in vapors, mist, or gas.[1] Spills should be swept up,

shoveled, and placed in suitable, closed containers for disposal.[1]

Storage: SC-560 should be stored in a cool, dry, and well-ventilated place in a tightly closed

container. The recommended storage temperature is 2-8 °C.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for SC-560, which is pertinent to its

handling and safety profile.
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Property Value Source

Melting Point 63 °C [1]

Boiling Point 440.6±45.0 °C (Predicted) [1]

Solubility in DMSO >20 mg/mL [1]

IC50 for COX-1 9 nM

IC50 for COX-2 6.3 µM

Experimental Protocols Cited
While specific experimental protocols for the disposal of SC-560 are not detailed in the

provided search results, the general procedures for the disposal of unused medicines as

outlined by the FDA and DEA provide a framework. For laboratory settings, these general

guidelines must be adapted to comply with institutional and local hazardous waste regulations.

The primary methods for disposal generally include take-back programs or, if unavailable,

careful disposal in the trash.[2][3]

SC-560 Disposal Workflow
The following diagram outlines the recommended decision-making process and procedural

steps for the proper disposal of SC-560 in a laboratory setting. This workflow is based on

general best practices for chemical and pharmaceutical waste and should be adapted to local

and institutional regulations.
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Start: SC-560 for Disposal

Consult Full Safety Data Sheet (SDS) and Local Regulations

Is SC-560 Classified as Hazardous Waste?

Dispose as Hazardous Chemical Waste

Yes

Follow Non-Hazardous Waste Procedures

No

Package in a Labeled, Sealed Container

Arrange for Licensed Waste Carrier Pickup Decontaminate Empty Container

Complete Waste Disposal Manifest

End: Disposal Complete

Dispose of Decontaminated Container as per Institutional Policy

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of SC-560.

Step-by-Step Disposal Procedure
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Consult Safety Data Sheet (SDS) and Local Regulations: Before beginning disposal,

thoroughly review the complete SDS for SC-560 and be aware of your institution's and local

jurisdiction's specific regulations for chemical and pharmaceutical waste disposal.[4][5]

Waste Classification: Determine if SC-560 is classified as hazardous waste.[6] Given its

potent biological activity as a COX-1 inhibitor, it is prudent to handle it as a hazardous

chemical waste unless explicitly stated otherwise by regulatory authorities.

Packaging for Disposal:

Place the waste SC-560 into a primary container that is compatible with the chemical.

Ensure the container is securely sealed to prevent leaks.

Label the container clearly with the name "SC-560" and any other required hazard

information.

Place the primary container into a secondary, larger container for added safety during

transport.

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup.

Do not mix SC-560 with other chemical wastes unless specifically instructed to do so by

your EHS office.

Documentation:

Complete all necessary waste disposal forms or manifests as required by your institution

and local regulations. This typically includes information on the chemical name, quantity,

and hazard classification.

Decontamination of Empty Containers:

Triple rinse the empty SC-560 container with a suitable solvent (e.g., ethanol or

isopropanol).
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Collect the rinsate as hazardous waste for proper disposal.

Once decontaminated, the container can typically be disposed of as regular laboratory

glass or plastic waste, but confirm this with your institutional policies.[4]

Disclaimer: This information is intended as a guide and does not supersede the requirements

of a full Safety Data Sheet or local, state, and federal regulations. Always consult with your

institution's Environmental Health and Safety department for specific guidance on hazardous

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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